1,1,1,2,2,3,3-Heptafluoro-4,4-bis(trifluoromethyl)hexane

• CAS No.: 100646-00-2
• Molecular Formula: C8H5F13
• Molecular Weight: 348.10 g/mol
• IUPAC Name: 1,1,1,2,2,3,3-heptafluoro-4,4-bis(trifluoromethyl)hexane
• InChI: InChI=1S/C8H5F13/c1-2-3(6(13,14)15,7(16,17)18)4(9,10)5(11,12)8(19,20)21/h2H2,1H3
• InChI Key: LRXFRJILXQOPKW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)C(F)(F)F

Description

1,1,1,2,2,3,3-Heptafluoro-4,4-bis(trifluoromethyl)hexane is a highly fluorinated hydrocarbon with the molecular formula C₈H₅F₁₃ (derived from structural analogs in and ). This compound is characterized by a branched hexane backbone substituted with seven fluorine atoms and two trifluoromethyl (-CF₃) groups at the 4-position. Its unique fluorination pattern confers exceptional chemical inertness, thermal stability, and low polarizability, making it suitable for specialized industrial and scientific applications, such as heat-transfer fluids, dielectric media, or solvents in high-performance electronics .

The brominated derivative, 6-bromo-1,1,1,2,2,3,3-heptafluoro-4,4-bis(trifluoromethyl)hexane (CAS 128454-91-1), is commercially available with a purity of ≥95% and is marketed for research purposes .

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
1,1,1,2,2,3,3-Heptafluoro-4,4-bis(trifluoromethyl)hexane	C₈H₅F₁₃	396.1 (calculated)	Fluorinated alkane	Industrial solvents, dielectric media
6-Bromo-1,1,1,2,2,3,3-heptafluoro-4,4-bis(trifluoromethyl)hexane	C₈H₄BrF₁₃	474.0	Bromo-fluorinated alkane	Synthetic intermediate, research
5,5,6,6,7,7,7-Heptafluoro-4,4-bis(trifluoromethyl)hept-2-enoic acid	C₉H₃F₁₃O₂	390.1	Carboxylic acid, alkene	Pharmaceuticals, organic synthesis
4,4,5,5,6,6,6-Heptafluoro-3,3-bis(trifluoromethyl)-1-hexyne	C₈HF₁₃	344.1	Alkyne, fluorinated	Lab-scale reactions
1,1,2,3,3,3-Hexafluoro-1-methoxy-2-(trifluoromethyl)propane	C₅H₃F₉O	244.1	Methoxy-fluorinated propane	Unknown (toxicology unstudied)

Stability and Reactivity

• Fluorinated Alkanes (Target Compound and Bromo Derivative): Exhibit high thermal stability due to strong C-F bonds. In contrast, 4,4,5,5,6,6,6-heptafluoro-3,3-bis(trifluoromethyl)-1-hexyne (alkyne derivative) is more reactive due to its triple bond, requiring stringent storage conditions .
• Functionalized Derivatives: The carboxylic acid derivative (5,5,6,6,7,7,7-heptafluoro-4,4-bis(trifluoromethyl)hept-2-enoic acid) is prone to decarboxylation under acidic conditions, limiting its utility in high-temperature applications .